molecular formula C8H11NO B1644546 (3-Ethylpyridin-4-yl)methanol

(3-Ethylpyridin-4-yl)methanol

Cat. No. B1644546
M. Wt: 137.18 g/mol
InChI Key: KRGIBFCGEGKHLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Ethylpyridin-4-yl)methanol is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3-Ethylpyridin-4-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Ethylpyridin-4-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H11NO

Molecular Weight

137.18 g/mol

IUPAC Name

(3-ethylpyridin-4-yl)methanol

InChI

InChI=1S/C8H11NO/c1-2-7-5-9-4-3-8(7)6-10/h3-5,10H,2,6H2,1H3

InChI Key

KRGIBFCGEGKHLR-UHFFFAOYSA-N

SMILES

CCC1=C(C=CN=C1)CO

Canonical SMILES

CCC1=C(C=CN=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (956 mg, 5.8 mmol) was stirred in anhydrous THF (40 mL). A solution of methyl 3-ethylpyridine-4-carboxylate (904 mg, 3.97 mmol) in anhydrous THF (10 mL) was added at 0° C., and then stirred at room temperature for 1 hour. The reaction was quenched with an aqueous solution of sodium hydroxide and extracted 5 times with ethyl acetate. The organic phase was washed with brine and dried over sodium sulfate. After evaporation of the solvent, (3-ethylpyridin-4-yl)methanol was obtained as a yellow oil (770 mg, 97% yield) and used in the next step without further purification.
Quantity
956 mg
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
904 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Yield
97%

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